Cas no 2138366-07-9 (4-(Iodomethyl)-4-(oxan-4-yloxy)oxane)

4-(Iodomethyl)-4-(oxan-4-yloxy)oxane structure
2138366-07-9 structure
Product Name:4-(Iodomethyl)-4-(oxan-4-yloxy)oxane
CAS No:2138366-07-9
MF:C11H19IO3
MW:326.171236276627
CID:5788536
PubChem ID:165476546
Update Time:2023-12-26

4-(Iodomethyl)-4-(oxan-4-yloxy)oxane Chemical and Physical Properties

Names and Identifiers

    • 2138366-07-9
    • EN300-1133143
    • 4-(iodomethyl)-4-(oxan-4-yloxy)oxane
    • 4-(Iodomethyl)-4-(oxan-4-yloxy)oxane
    • Inchi: 1S/C11H19IO3/c12-9-11(3-7-14-8-4-11)15-10-1-5-13-6-2-10/h10H,1-9H2
    • InChI Key: XKOXKWLNWQRZIT-UHFFFAOYSA-N
    • SMILES: ICC1(CCOCC1)OC1CCOCC1

Computed Properties

  • Exact Mass: 326.03789g/mol
  • Monoisotopic Mass: 326.03789g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27.7Ų

4-(Iodomethyl)-4-(oxan-4-yloxy)oxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1133143-0.05g
4-(iodomethyl)-4-(oxan-4-yloxy)oxane
2138366-07-9 95%
0.05g
$888.0 2023-10-26
Enamine
EN300-1133143-0.1g
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2138366-07-9 95%
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$930.0 2023-10-26
Enamine
EN300-1133143-0.25g
4-(iodomethyl)-4-(oxan-4-yloxy)oxane
2138366-07-9 95%
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$972.0 2023-10-26
Enamine
EN300-1133143-0.5g
4-(iodomethyl)-4-(oxan-4-yloxy)oxane
2138366-07-9 95%
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$1014.0 2023-10-26
Enamine
EN300-1133143-1.0g
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$1485.0 2023-06-09
Enamine
EN300-1133143-2.5g
4-(iodomethyl)-4-(oxan-4-yloxy)oxane
2138366-07-9 95%
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$2071.0 2023-10-26
Enamine
EN300-1133143-5.0g
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5g
$4309.0 2023-06-09
Enamine
EN300-1133143-10.0g
4-(iodomethyl)-4-(oxan-4-yloxy)oxane
2138366-07-9
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$6390.0 2023-06-09
Enamine
EN300-1133143-1g
4-(iodomethyl)-4-(oxan-4-yloxy)oxane
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$1057.0 2023-10-26
Enamine
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